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Compound of Interest

Compound Name: Shizukaol G

Cat. No.: B15594978

Shizukaol G: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Shizukaol G is a naturally occurring dimeric sesquiterpenoid, a class of complex organic
molecules known for their diverse and potent biological activities. Isolated from plants of the
Chloranthus genus, Shizukaol G possesses a highly intricate chemical architecture that has
garnered significant interest within the scientific community. This technical guide provides a
detailed overview of the chemical structure, physicochemical properties, and experimental
protocols related to Shizukaol G, serving as a vital resource for researchers in natural product
chemistry, pharmacology, and drug discovery.

Chemical Structure and Properties

Shizukaol G is characterized by a complex polycyclic framework, typical of dimeric
sesquiterpenoids derived from lindenane-type monomers. Its chemical formula is C40H44014,
with a molecular weight of approximately 748.8 g/mol .[1] The molecule features multiple
stereocenters and oxygen-containing functional groups, contributing to its complex three-
dimensional structure and potential for specific biological interactions.

Table 1: Physicochemical Properties of Shizukaol G[1]
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Property Value

Molecular Formula C40H44014

Molecular Weight 748.8 g/mol
methyl (22)-2-
[(1S,9S,13E,18S,19S,21R,22S,23S,26S,28R,29
S,30R,33R,36R)-9,18,30-trihydroxy-14,22,29-

IUPAC Name trimethyl-3,7,10,15,31-pentaoxo-2,6,11,16-
tetraoxanonacyclo[16.15.3.11%,2°,01,23,04,34,019,21,
022,36 (026 28 ()33 37]heptatriaconta-
4(34),13,25(37)-trien-32-ylidene]propanoate

CAS Number 165171-11-9

A 2D representation of the chemical structure of Shizukaol G is provided below.
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Key Functional Groups Ketone (C=0)

Ether (C-O-C)

Multiple
Multi

[Complex Polycyclic Core of Shizukaol G]

Multi

Multiple

Ester (COOR)

Hydroxyl (OH)
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Dried and Powdered Roots of
Chloranthus japonicus

Extraction with Organic Solvent
(e.g., Methanol or Ethanol)

:

Concentration of the Extract
(Rotary Evaporation)

i

Solvent-Solvent Partitioning
(e.g., EtOACc/H20)

.

Column Chromatography
(Silica Gel)

:

Further Chromatographic Purification
(e.g., HPLC)

Pure Shizukaol G
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ypothesized Interaction
Potential Signaling Pathways
(Based on Analogs)
AMPK Pathway Wnt Pathway HMGB1/Nrf2/HO-1 Pathway
(Metabolic Regulation) (Cell Proliferation) (Anti-inflammatory)

Potential Biological Effects

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Shizukaol G | C40H44014 | CID 122233413 - PubChem [pubchem.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [What is the chemical structure of Shizukaol G].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15594978#what-is-the-chemical-structure-of-
shizukaol-g]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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